Cas no 1997413-36-1 (trans-2-(3-chloro-2-methylphenyl)aminocyclohexan-1-ol)

• Product Name: trans-2-(3-chloro-2-methylphenyl)aminocyclohexan-1-ol
• CAS No: 1997413-36-1
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 6256939
• PubChem ID: 16069625
• Update Time: 2025-06-08

trans-2-(3-chloro-2-methylphenyl)aminocyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(3-chloro-2-methylphenyl)aminocyclohexan-1-ol
• 1997413-36-1
• F6545-4409
• trans-2-[(3-chloro-2-methylphenyl)amino]cyclohexan-1-ol
• (1S,2S)-2-[(3-chloro-2-methylphenyl)amino]cyclohexan-1-ol
• AKOS040823029
• starbld0009440
• (1S,2S)-2-((3-Chloro-2-methylphenyl)amino)cyclohexan-1-ol

• Inchi： 1S/C13H18ClNO/c1-9-10(14)5-4-7-11(9)15-12-6-2-3-8-13(12)16/h4-5,7,12-13,15-16H,2-3,6,8H2,1H3/t12-,13-/m0/s1
• InChI Key： SLFBPTXWBKJWII-STQMWFEESA-N
• SMILES： ClC1=CC=CC(=C1C)N[C@H]1CCCC[C@@H]1O

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.3Ų

Additional information on trans-2-(3-chloro-2-methylphenyl)aminocyclohexan-1-ol

trans-2-(3-chloro-2-methylphenyl)aminocyclohexan-1-ol: A Comprehensive Overview

The compound with CAS No. 1997413-36-1, known as trans-2-(3-chloro-2-methylphenyl)aminocyclohexan-1-ol, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its properties and applications.

trans-2-(3-chloro-2-methylphenyl)aminocyclohexan-1-ol is characterized by its complex molecular structure, which includes a cyclohexane ring substituted with an amino group and a hydroxyl group. The presence of the chlorine atom at the 3-position of the phenyl ring introduces unique electronic and steric effects, influencing the compound's reactivity and stability. This structure makes it a valuable building block in organic synthesis, particularly in the development of bioactive molecules.

Recent studies have explored the synthesis of trans-2-(3-chloro-2-methylphenyl)aminocyclohexan-1-ol through various routes, including asymmetric catalysis and biocatalytic methods. These approaches have not only improved the efficiency of synthesis but also opened new avenues for its application in drug discovery. For instance, researchers have reported its use as an intermediate in the synthesis of novel kinase inhibitors, which hold promise for treating various cancers.

The physical and chemical properties of trans-2-(3-chloro-2-methylphenyl)aminocyclohexan-1-ol have been extensively studied to understand its behavior under different conditions. Its solubility, melting point, and stability are critical factors that influence its suitability for various applications. Advanced spectroscopic techniques, such as NMR and IR spectroscopy, have been employed to confirm its structure and purity, ensuring its reliability for downstream processes.

In terms of applications, trans-2-(3-chloro-2-methylphenyl)aminocyclohexan-1-ol has shown potential in the development of agrochemicals due to its ability to interact with specific biological targets. Recent research has highlighted its role as a precursor for herbicides and fungicides, demonstrating its versatility in protecting crops from pests and diseases. Additionally, its chiral nature makes it an attractive candidate for enantioselective synthesis, which is crucial for producing optically pure compounds required in pharmaceuticals.

The environmental impact of trans-2-(3-chloro-2-methylphenyl)aminocyclohexan-1_ol has also been a topic of interest. Studies have evaluated its biodegradability and toxicity to aquatic organisms, providing insights into its safe handling and disposal. These findings are essential for ensuring sustainable practices in industries that utilize this compound.

In conclusion, trans_2-(3-chloro_2_methylphenyl)aminocyclohexan_1_ol (CAS No. 1997413_36_1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable tool in modern chemistry. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in both academic and industrial settings.